Cas no 306743-48-6 (N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide)
306743-48-6 structure
Product Name:N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
CAS No:306743-48-6
MF:C14H11BrFNO
MW:308.145646333694
CID:2951784
PubChem ID:579428
Update Time:2024-10-31
N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide Chemical and Physical Properties
Names and Identifiers
-
- N-(4-溴-2-甲基苯)-4-氟苯甲酰胺,97
- N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide
- Cambridge id 5301813
- STK730012
- N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide #
- Benzamide, 4-fluoro-N-(4-bromo-2-methylphenyl)-
- Z26621768
- Benzamide, N-(4-bromo-2-methylphenyl)-4-fluoro-
- SR-01000510811-1
- XPCVXNBKCQHFFK-UHFFFAOYSA-N
- SR-01000510811
- AKOS000187434
- MFCD00745977
- AB00079394-01
- EU-0017478
- 306743-48-6
-
- MDL: MFCD00745977
- Inchi: 1S/C14H11BrFNO/c1-9-8-11(15)4-7-13(9)17-14(18)10-2-5-12(16)6-3-10/h2-8H,1H3,(H,17,18)
- InChI Key: XPCVXNBKCQHFFK-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(Br)C=C1C)(=O)C1=CC=C(F)C=C1
Computed Properties
- Exact Mass: 307.00080g/mol
- Monoisotopic Mass: 307.00080g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 292
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 29.1
N-(4-Bromo-2-methylphenyl)-4-fluorobenzamide Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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